Cas no 198573-86-3 (Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2,4-cyclopentadien-1-ylidene]]-)

Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2,4-cyclopentadien-1-ylidene]]- Properties

Names and Identifiers

• Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2,4-cyclopentadien-1-ylidene]]-
• (R)-BIPHENYL-(3,4-DIMETHYL-1-CYCLOPENTADIENYL)-TITANIUM(IV)-(R)-1,1'-BINAPHTHYL-2
• Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylb...
• Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2
• (R)-[2,2'-biphenyldiylbis-(3,4-dimethylcyclopentadienyl)]titanium-(R)-1,1'-bi-2-naphtholate
• (S)-BIPHENYL-(3,4-DIMETHYL-1-CYCLOPENTADIENYL)-TITANIUM(IV)-(S)-1,1'-BINAPHTHYL-2
• +Expand

• MDL： MFCD06796960
• InChIKey： FXLHYXDCALKQFG-IEZULETDSA-L
• Inchi： 1S/C26H24.C20H14O2.Ti/c1-17-13-21(14-18(17)2)23-9-5-7-11-25(23)26-12-8-6-10-24(26)22-15-19(3)20(4)16-22;21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22;/h5-16H,1-4H3;1-12,21-22H;/q;;+2/p-2/b26-25-;;
• SMILES： [C]1(C2C=CC=CC=2C2=CC=CC=C2[C]2[CH][C](C)[C](C)[CH]2)[CH][C](C)[C](C)[CH]1.C12C(=CC=C3C=CC=CC=13)O[Ti]OC1C=CC3C=CC=CC=3C2=1 |^1:0,13,14,15,17,19,20,21,23,25|

Computed Properties

• Exact Mass: 668.21900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 670.235
• Heavy Atom Count: 49
• Complexity: 743
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 11.41100
• PSA: 18.46000